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Compound of Interest

Compound Name:
Salicylaldehyde benzoyl

hydrazone

Cat. No.: B086813 Get Quote

Essential Safety and Handling of
Salicylaldehyde Benzoyl Hydrazone
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for Salicylaldehyde Benzoyl Hydrazone, a

compound recognized for its metal-chelating properties and potential applications in anticancer

and neuroprotective research.[1][2] Adherence to these guidelines is critical for minimizing risk

and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) indicate that Salicylaldehyde Benzoyl Hydrazone is

not classified as hazardous under OSHA 2012, others identify it as a hazardous substance that

can cause skin, eye, and respiratory irritation, and may be harmful if swallowed.[3][4]

Therefore, a cautious approach to handling is essential. The following table summarizes the

recommended PPE.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield is also recommended.[5]

[6]

To protect against potential

splashes and dust particles

that can cause eye irritation.[4]

Hand Protection

Chemically resistant,

impervious gloves (e.g.,

Neoprene or Nitrile). Gloves

must be inspected prior to use.

[5][7]

To prevent skin contact, which

may cause inflammation or

dermatitis.[4]

Body Protection

A flame-resistant lab coat,

long-sleeved clothing, and

closed-toe shoes.[6][7]

To protect the skin from

accidental spills and exposure.

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.[3][8]

However, if dust or aerosols

may be generated, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary.[6]

To prevent respiratory irritation

from inhaling dust or aerosols.

[4]

Operational Plan: Step-by-Step Handling Protocol
Proper handling procedures are critical to minimize exposure and ensure the integrity of the

compound.

1. Engineering Controls:

Work in a well-ventilated area.[5] The use of a chemical fume hood is recommended,

especially when handling larger quantities or generating dust.

Ensure that an emergency eyewash station and safety shower are readily accessible.[7]
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2. Personal Preparation:

Don all required personal protective equipment as outlined in the table above.

Examine gloves for any signs of damage before use.[5]

Avoid wearing contact lenses when handling this chemical.

3. Handling the Compound:

Avoid all personal contact, including inhalation of dust.[4]

Avoid contact with skin and eyes.[3][5]

Use non-sparking tools to prevent ignition sources.[5]

Minimize dust generation during handling and weighing.[4]

4. Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[5][6]

Keep away from incompatible materials such as strong oxidizing agents.[3][4]

Emergency Procedures
In the event of an exposure or spill, immediate action is required.
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Emergency Situation First-Aid Measures Spill Response

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Seek medical

attention.[3][8]

For minor spills, remove all

ignition sources, use dry clean-

up procedures to avoid

generating dust, and place in a

suitable, labeled container for

disposal.[4]

Skin Contact

Wash off immediately with

soap and plenty of water while

removing all contaminated

clothing. Seek medical

attention.[3][8]

For major spills, advise

personnel in the area, alert

emergency responders, and

wear appropriate PPE,

including breathing apparatus.

[4]

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[5]

Ingestion

Clean mouth with water. Do

not induce vomiting. Seek

medical attention.[3][8]

Disposal Plan
All chemical waste must be handled and disposed of in accordance with local, state, and

federal regulations.[4]

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste.[3]

Containment: Collect waste Salicylaldehyde Benzoyl Hydrazone and any contaminated

materials in a suitable, labeled, and closed container.[4][5]
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Disposal: Consult with your institution's environmental health and safety (EHS) office or a

licensed professional waste disposal service to ensure proper disposal. Do not dispose of

down the drain.
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Caption: A flowchart outlining the key steps for the safe handling of Salicylaldehyde Benzoyl
Hydrazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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